Sodium ethenesulfonate
Description
See also: Lyapolate Sodium (monomer of).
Biological Activity
Sodium ethenesulfonate, also known as sodium vinylsulfonate, is an organosulfur compound with the chemical formula CHNaOS. This compound has garnered attention for its potential biological activities and applications across various fields, including materials science and pharmaceuticals. This article explores the biological activity of this compound, including its mechanisms of action, applications, and safety considerations.
This compound is a colorless, water-soluble liquid that can appear yellow or red in commercial samples. It possesses an activated carbon-carbon double bond (C=C), which makes it highly reactive. The compound can be synthesized through several methods, including:
- Hydrolysis of Isethionic Acid : Using phosphorus pentoxide.
- Nucleophilic Addition Reactions : Reacting with ammonia or methylamine to form 2-aminoethanesulfonic acid and 2-methylaminoethanesulfonic acid, respectively .
1. Antioxidant Activity
Research indicates that sulfonamide compounds exhibit antioxidant properties by activating the Nrf2 (Nuclear factor erythroid 2-related factor 2) signaling pathway. This pathway regulates the expression of genes involved in cellular defense against oxidative stress . this compound may similarly influence this pathway due to its structural characteristics.
2. Ion Transport and Charge Mobility
In the context of dye-sensitized solar cells (DSSCs), this compound has been shown to enhance ion transport within electrolytes. By improving charge mobility, it reduces electron recombination, thereby increasing the efficiency of these solar cells. This property may have implications for biological systems where ion transport is crucial.
Applications in Industry and Research
This compound serves multiple roles across various industries:
- Polymer Production : It acts as a monomer for poly(anionic) polymers and copolymers, which are essential in creating ion-conductive materials for fuel cells .
- Cosmetic Products : Its use in cosmetics suggests potential interactions with skin and other biological tissues, warranting further investigation into its safety and efficacy.
- Pharmaceuticals : As an intermediate in organic synthesis, it may contribute to developing new therapeutic agents.
Safety and Toxicological Considerations
While this compound is utilized in various applications, safety data indicate that it may cause irritation to the eyes, respiratory system, and skin upon exposure. Comprehensive toxicological assessments are necessary to establish safe handling practices for this compound in industrial settings.
Case Study 1: Nrf2 Activation
A study on organosulfur compounds revealed that they could activate the Nrf2 pathway, which plays a critical role in cellular defense mechanisms against oxidative stress. Although this compound was not directly studied, its structural similarities suggest it may exhibit comparable effects .
Case Study 2: Application in DSSCs
Research demonstrated that incorporating this compound into DSSC electrolytes improved overall cell performance by enhancing ion flow and reducing electron recombination. This finding underscores its potential utility in energy applications that rely on efficient charge transport.
Properties
IUPAC Name |
sodium;ethenesulfonate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H4O3S.Na/c1-2-6(3,4)5;/h2H,1H2,(H,3,4,5);/q;+1/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BWYYYTVSBPRQCN-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CS(=O)(=O)[O-].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H3NaO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
1184-84-5 (Parent), 26101-52-0 (Parent) |
Source
|
| Record name | Sodium vinylsulfonate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003039836 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Ethenesulfonic acid, sodium salt (1:1), homopolymer | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0009002975 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID0027513 |
Source
|
| Record name | Sodium ethenesulfonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0027513 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
130.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid |
Source
|
| Record name | Ethenesulfonic acid, sodium salt (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
CAS No. |
3039-83-6, 9002-97-5 |
Source
|
| Record name | Sodium vinylsulfonate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003039836 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Ethenesulfonic acid, sodium salt (1:1), homopolymer | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0009002975 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Ethenesulfonic acid, sodium salt (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Sodium ethenesulfonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0027513 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Sodium ethylenesulphonate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.019.312 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | SODIUM VINYLSULFONATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/F7K3L38Z7B | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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